1-[1-(6-Ethyl-5-fluoropyrimidin-4-yl)azetidin-3-yl]-2-propan-2-ylbenzimidazole

• IUPAC Name: 1-[1-(6-ethyl-5-fluoropyrimidin-4-yl)azetidin-3-yl]-2-propan-2-ylbenzimidazole
• InChI: InChI=1S/C19H22FN5/c1-4-14-17(20)19(22-11-21-14)24-9-13(10-24)25-16-8-6-5-7-15(16)23-18(25)12(2)3/h5-8,11-13H,4,9-10H2,1-3H3
• InChI Key: MPNBVLOUGRZKQW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)N2CC(C2)N3C4=CC=CC=C4N=C3C(C)C)F
• Molecular Formula: C19H22FN5
• Molecular Weight: 339.4 g/mol

Description

1-[1-(6-Ethyl-5-fluoropyrimidin-4-yl)azetidin-3-yl]-2-propan-2-ylbenzimidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is known for its ability to inhibit the activity of certain enzymes, making it a promising candidate for the development of new drugs. In

Scientific Research Applications

1-[1-(6-Ethyl-5-fluoropyrimidin-4-yl)azetidin-3-yl]-2-propan-2-ylbenzimidazole has been extensively studied for its potential applications in medicinal chemistry. This compound has been shown to inhibit the activity of certain enzymes such as phosphodiesterase, making it a promising candidate for the development of new drugs for the treatment of various diseases such as cancer, inflammation, and cardiovascular diseases.

Mechanism of Action

The mechanism of action of 1-[1-(6-Ethyl-5-fluoropyrimidin-4-yl)azetidin-3-yl]-2-propan-2-ylbenzimidazole involves the inhibition of the activity of certain enzymes such as phosphodiesterase. This inhibition leads to an increase in the levels of cyclic nucleotides such as cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), which play important roles in various cellular processes such as cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 1-[1-(6-Ethyl-5-fluoropyrimidin-4-yl)azetidin-3-yl]-2-propan-2-ylbenzimidazole has several biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cardiovascular function. Additionally, this compound has been shown to have antioxidant properties, which may play a role in its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[1-(6-Ethyl-5-fluoropyrimidin-4-yl)azetidin-3-yl]-2-propan-2-ylbenzimidazole in lab experiments is its ability to selectively inhibit the activity of certain enzymes, making it a useful tool for studying the role of these enzymes in various cellular processes. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which may limit its use in certain experimental models.

Future Directions

There are several future directions for the study of 1-[1-(6-Ethyl-5-fluoropyrimidin-4-yl)azetidin-3-yl]-2-propan-2-ylbenzimidazole. One direction is the development of new drugs based on this compound for the treatment of various diseases such as cancer, inflammation, and cardiovascular diseases. Another direction is the further exploration of the biochemical and physiological effects of this compound, which may lead to the identification of new therapeutic targets. Additionally, future studies may focus on the optimization of the synthesis method for this compound, which may lead to the development of more efficient and cost-effective methods for its production.

Synthesis Methods

The synthesis of 1-[1-(6-Ethyl-5-fluoropyrimidin-4-yl)azetidin-3-yl]-2-propan-2-ylbenzimidazole involves several steps. The first step involves the reaction of 6-ethyl-5-fluoropyrimidin-4-amine with 1-bromo-3-chloropropane to yield 1-(6-ethyl-5-fluoropyrimidin-4-yl)azetidine-3-amine. This intermediate is then reacted with 2-(1H-benzimidazol-2-yl)propan-2-ol to yield the final product, 1-[1-(6-Ethyl-5-fluoropyrimidin-4-yl)azetidin-3-yl]-2-propan-2-ylbenzimidazole.